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Compound of Interest

Compound Name: 3-Fluoropyridine

Cat. No.: B146971 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-Fluoropyridine: Boiling

Point and Density

For researchers, scientists, and professionals in drug development, a precise understanding of

the physical and chemical properties of heterocyclic compounds is fundamental. 3-
Fluoropyridine, a key building block in the synthesis of pharmaceuticals and agrochemicals, is

no exception. This technical guide provides a focused examination of two of its core physical

properties: boiling point and density. It includes a compilation of reported values, detailed

experimental protocols for their determination, and a logical workflow for these analytical

procedures.

Quantitative Data Summary
The boiling point and density of 3-Fluoropyridine have been reported across various sources.

The data presented below is collated for ease of comparison. Minor variations in reported

values can be attributed to differences in experimental conditions and sample purity.
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Physical Property Reported Value Conditions

Boiling Point 107-108 °C at 760 mmHg[1][2]

107.5 °C Not specified

97-98 °C Not specified[3]

Density 1.13 g/mL at 25 °C[2][4]

1.130 g/cm³ Not specified[1][5]

1.12 g/cm³ Not specified[3]

1.1 ± 0.1 g/cm³ Not specified[6]

Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of the

boiling point and density of a liquid compound such as 3-Fluoropyridine.

Determination of Boiling Point via the Capillary Method
This method is a common micro-scale technique for determining the boiling point of a liquid.

Apparatus and Materials:

Thiele tube or other heating bath (e.g., MelTemp apparatus, oil bath)

Thermometer (calibrated)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Sample of 3-Fluoropyridine

Heat source (e.g., Bunsen burner or hot plate)

Stand and clamp
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Procedure:

A small amount of 3-Fluoropyridine (a few milliliters) is placed into the small test tube.[7]

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[8][9]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in a heating bath (Thiele tube or oil bath), making

sure the heat-transfer liquid is above the level of the sample but below the opening of the

test tube.

The bath is heated gently and evenly.[8] As the temperature rises, air trapped in the capillary

tube will slowly bubble out.

As the temperature approaches the boiling point of the liquid, a continuous and rapid stream

of bubbles will emerge from the tip of the capillary tube.[9] This indicates that the vapor

pressure of the liquid has overcome the atmospheric pressure.

The heat source is removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn up into the capillary tube.[8][9] This temperature is recorded.

Determination of Density
The density of a liquid is determined by measuring its mass per unit volume.

Apparatus and Materials:

Analytical balance (accurate to at least 0.001 g)

Graduated cylinder or pycnometer (for more accurate measurements)

Thermometer

Sample of 3-Fluoropyridine
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Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pycnometer using an

analytical balance.[10][11]

Carefully add a specific volume of 3-Fluoropyridine to the graduated cylinder (e.g., 10 mL).

Record the exact volume, reading from the bottom of the meniscus.[11]

Measure and record the combined mass of the graduated cylinder and the 3-Fluoropyridine
sample.[11]

Record the ambient temperature of the liquid.

The mass of the 3-Fluoropyridine is calculated by subtracting the mass of the empty

container from the combined mass.

The density is then calculated using the formula: Density = Mass / Volume.[12]

For improved accuracy, the procedure can be repeated multiple times, and the average

density can be calculated.[11]

Visualization of Experimental Workflow
The logical flow for determining the physical properties of 3-Fluoropyridine is outlined in the

diagram below.
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Caption: Workflow for Determining Boiling Point and Density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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